Cas no 624734-63-0 (Thiocyanic acid, 5-bromo-1H-indol-3-yl ester)

Thiocyanic acid, 5-bromo-1H-indol-3-yl ester structure
624734-63-0 structure
Product Name:Thiocyanic acid, 5-bromo-1H-indol-3-yl ester
CAS No:624734-63-0
MF:C9H5BrN2S
MW:253.118399381638
CID:1637544
PubChem ID:11288228
Update Time:2025-04-21

Thiocyanic acid, 5-bromo-1H-indol-3-yl ester Chemical and Physical Properties

Names and Identifiers

    • Thiocyanic acid, 5-bromo-1H-indol-3-yl ester
    • 5-bromo-3-thiocyanato-1H-indole
    • CHEMBL3823039
    • 624734-63-0
    • Inchi: 1S/C9H5BrN2S/c10-6-1-2-8-7(3-6)9(4-12-8)13-5-11/h1-4,12H
    • InChI Key: QPFYUPVTSGMSAV-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)C(=CN2)SC#N

Computed Properties

  • Exact Mass: 251.93575
  • Monoisotopic Mass: 251.93568g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 64.9Ų

Experimental Properties

  • PSA: 39.58
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD